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Compound of Interest

Compound Name: 2-Methoxyethyldiethylamine

CAS No.: 34166-03-5

Cat. No.: B8722033

Get Quote

A Note on Chemical Identification: Initial analysis revealed a critical discrepancy in the provided

information for 2-Methoxyethyldiethylamine. The originally supplied CAS Number, 22499-62-

3, corresponds to the chemical "Benzoin isobutyl ether." The correct CAS Number for 2-
Methoxyethyldiethylamine (also known as N,N-diethyl-2-methoxyethanamine) has been

identified as 34166-03-5. This guide is based on the available safety information for this

corrected chemical identity. However, a comprehensive, supplier-verified Safety Data Sheet

(SDS) for CAS number 34166-03-5 was not readily available in public databases at the time of

this writing.

Therefore, this guide has been constructed by synthesizing data from structurally similar

compounds to provide a foundational understanding of the potential hazards and safe handling

practices. This information must be treated as illustrative and not as a direct substitute for a

substance-specific SDS. Researchers, scientists, and drug development professionals are

strongly advised to obtain a certified Safety Data Sheet from their chemical supplier before

commencing any laboratory work with 2-Methoxyethyldiethylamine.
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Section 1: Understanding the Hazard Profile of Aliphatic
Amines and Ethers
2-Methoxyethyldiethylamine belongs to the chemical class of tertiary amines and ethers.

Compounds in this family often exhibit a range of hazardous properties that necessitate careful

handling and the implementation of robust safety protocols. The reactivity and toxicity are

influenced by the amine functional group and the ether linkage.

Causality of Hazards:

Corrosivity: Aliphatic amines are typically alkaline and can cause severe skin burns and eye

damage upon contact. The lone pair of electrons on the nitrogen atom makes them basic,

reacting corrosively with tissues.

Flammability: Short-chain aliphatic amines and ethers are often volatile and can have low

flash points, making them highly flammable. Their vapors can form explosive mixtures with

air.[1][2]

Toxicity: Amines can be toxic if swallowed, inhaled, or absorbed through the skin.[3] They

can cause irritation to the respiratory tract, and systemic effects may include headache,

dizziness, and nausea.[1][2] Some ethers are known to have reproductive and

developmental toxicity.

Due to the lack of specific toxicological data for 2-Methoxyethyldiethylamine, a conservative

approach to handling, assuming high hazard, is warranted.

Section 2: Hazard Identification and Classification
(Illustrative)
Based on data for structurally related compounds such as N,N-Diethylmethylamine and 2-

Methoxyethylamine, the hazard profile for 2-Methoxyethyldiethylamine can be anticipated to

include the following classifications under the Globally Harmonized System (GHS).[2][3]

Anticipated GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[3]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[3]

Signal Word: Danger[3]

Hazard Pictograms:

Flame

Corrosion

Exclamation Mark
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Caption: Anticipated GHS pictograms for 2-Methoxyethyldiethylamine.

Section 3: Engineering Controls and Personal Protective
Equipment (PPE)
A risk-based approach is essential for managing exposure. The hierarchy of controls should be

followed, prioritizing engineering controls and administrative controls over reliance on PPE.

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.

Experimental Protocol: Safe Handling and Use

Engineering Controls: All work with 2-Methoxyethyldiethylamine must be conducted in a

certified chemical fume hood to control vapor inhalation.[1] The fume hood should have

adequate airflow and be located in a well-ventilated laboratory.[4] Ensure that an eyewash

station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles and a face shield to protect

against splashes.[5]

Skin Protection: Wear a flame-resistant lab coat and chemically impervious gloves (e.g.,

nitrile or neoprene).[5] Always inspect gloves for integrity before use.

Respiratory Protection: If there is a risk of exceeding exposure limits or a failure of

engineering controls, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.

Handling: Avoid direct contact with the skin, eyes, and clothing.[3] Use non-sparking tools

and equipment to prevent ignition sources.[1] Take precautionary measures against static

discharge.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[1][3] The storage area should be designated for flammable

and corrosive materials.

Section 4: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention. Ingestion can cause severe damage

and perforation of the gastrointestinal tract.[1][6]

Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific Hazards: The substance is highly flammable and its vapors can form explosive

mixtures with air.[1] Containers may explode when heated.[1] Hazardous decomposition

products include carbon oxides and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Section 5: Physical and Chemical Properties (Predicted)
The following properties are estimated based on the chemical structure and data from similar

compounds. These should be confirmed with supplier-specific data.
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Property Predicted Value

Molecular Formula C₇H₁₇NO

Molecular Weight 131.22 g/mol

Appearance Colorless to pale yellow liquid (anticipated)

Boiling Point ~121-122 °C (estimated)

Density ~0.8 g/cm³ (estimated)

Flash Point < 23 °C (estimated, highly flammable)[2]

Section 6: Stability and Reactivity
Chemical Stability: Likely stable under normal storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[4] Exposure to air.[4]

Incompatible Materials: Strong oxidizing agents, strong acids.[1]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.[1]

Section 7: Toxicological and Ecological Information
(Data Gaps)
There is a significant lack of specific toxicological and ecological data for 2-
Methoxyethyldiethylamine (CAS 34166-03-5). The toxicological properties have not been

fully investigated.[1] Based on related compounds, it is presumed to be harmful if ingested,

inhaled, or absorbed through the skin.[3] Corrosive effects on skin and eyes are also highly

probable.[3] No information is available regarding carcinogenicity, mutagenicity, or reproductive

toxicity.

Similarly, no specific ecotoxicity data is available. It is recommended to prevent the release of

this chemical into the environment, as its effects on aquatic life are unknown.[1]
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Due to the lack of a specific Safety Data Sheet for 2-Methoxyethyldiethylamine (CAS 34166-

03-5), this reference list includes SDS for structurally related compounds that were used for

illustrative purposes in this guide.

TCI Chemicals. (2025, June 23). SAFETY DATA SHEET: N,N-Diethylmethylamine.
Fisher Scientific. (2010, November 11). SAFETY DATA SHEET: N,N-Diethyl-N`-
methylethylenediamine.
PubChem. (n.d.). N,N-Dimethyl-2-methoxyethylamine.
Fisher Scientific. (2012, March 14). SAFETY DATA SHEET: N,N-Diethylmethylamine.
Santa Cruz Biotechnology. (n.d.). N,N-Diethylmethylamine Safety Data Sheet.
TCI Chemicals. (2025, May 12). SAFETY DATA SHEET: 2-Methoxyethylamine.
Echemi. (n.d.). N,N-Diethyl-2-oxiranemethanamine Safety Data Sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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